2-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
Overview
Description
2-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one, also known as N-Ethyl-4-methyl-4-piperidinol or EMMP, is an organic compound with a variety of applications in scientific research. It is a colorless to pale yellow liquid with a pungent odor and a melting point of -72 °C. EMMP is used in a variety of applications, including organic synthesis, spectroscopy, and chromatography. It is also used in drug synthesis, as a solvent for pharmaceuticals, and in the production of dyes and pigments.
Scientific Research Applications
Synthesis and Ligand Affinity
A series of compounds, including 2-amino-4-(4-methylpiperazin-1-yl)-1,3,5-triazines, were designed to evaluate the role of linkers between the triazine moiety and an aromatic substituent for the human serotonin 5-HT6 receptor affinity. The study found that certain structural modifications, such as branching of the methoxyl linker, increased affinity for the human 5-HT6R, while an unsaturated bond within the linker reduced desirable activity. This suggests that the compound , due to its structural similarities, may have potential applications in the development of new ligands for serotonin receptors (Łażewska et al., 2019).
X-ray Structures and Computational Studies
In another study focused on cathinones, structural and computational analyses were conducted on various compounds, including 2-(Ethylamino)-1-(4-methylphenyl)propan-1-one (4-MEC), to understand their molecular configurations. Although this specific compound is not a direct match, the methodologies and findings could be relevant for analyzing the structural properties of 2-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one, particularly in terms of molecular geometry and electronic spectra (Nycz et al., 2011).
Interaction with Ethoxymethylene-Containing Compounds
Research into the interaction of 1,2-diaminoimidazoles with ethoxymethylene-containing derivatives has shown that these interactions can lead to various linked products, depending on the nature of the reacting compounds. While the study doesn't directly involve the specified compound, it highlights the potential reactivity of ethoxymethylene groups in synthetic chemistry, which may be applicable in the synthesis and modification of 2-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one (Dmitry et al., 2015).
properties
IUPAC Name |
2-amino-1-[4-(ethoxymethyl)-4-methylpiperidin-1-yl]propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O2/c1-4-16-9-12(3)5-7-14(8-6-12)11(15)10(2)13/h10H,4-9,13H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQLZPHFGVBTOAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1(CCN(CC1)C(=O)C(C)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(4-(ethoxymethyl)-4-methylpiperidin-1-yl)propan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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